1-(2-Fluoroethyl)-1H-pyrazol-3-amine hydrochloride

• IUPAC Name: 1-(2-fluoroethyl)pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C5H8FN3.ClH/c6-2-4-9-3-1-5(7)8-9;/h1,3H,2,4H2,(H2,7,8);1H
• InChI Key: CGJZIDBLZBZJNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1N)CCF.Cl
• Molecular Formula: C5H9ClFN3
• Molecular Weight: 165.60 g/mol

Description

1-(2-Fluoroethyl)-1H-pyrazol-3-amine hydrochloride, also known as FEPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience. FEPA is a pyrazole derivative that possesses a unique chemical structure, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Characterization of Pyrazole Derivatives

1-(2-Fluoroethyl)-1H-pyrazol-3-amine hydrochloride serves as a precursor in the synthesis of a range of pyrazole derivatives. These derivatives have been studied for their potential pharmacological properties, including antitumor, antifungal, and antibacterial activities. In one study, the synthesized compounds underwent comprehensive structural identification through techniques like FT-IR, UV-visible, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography. Such compounds are crucial for the development of new therapeutic agents, offering insights into their structural bases for biological activity (Titi et al., 2020).

Building Blocks in Medicinal Chemistry

Another aspect of research on 1-(2-Fluoroethyl)-1H-pyrazol-3-amine hydrochloride involves its utility as a building block in medicinal chemistry. The development of synthetic strategies for new 3-amino-4-fluoropyrazoles highlights the importance of such compounds. These strategies include monofluorination of precursors followed by condensation with different hydrazines, underscoring the role of fluorinated pyrazoles in synthesizing pharmacologically relevant molecules (Surmont et al., 2011).

Organic Light-Emitting Diodes (OLEDs)

Research into the synthesis of substituted 1H-pyrazolo[3,4-b]quinolines from 2-fluorobenzaldehydes and 1H-pyrazol-5-amines has revealed applications beyond medicinal chemistry, such as in material science. These compounds, characterized by high fluorescence intensity, have been tested as emitters for organic light-emitting diodes (OLEDs), demonstrating the broad applicability of 1-(2-Fluoroethyl)-1H-pyrazol-3-amine hydrochloride derivatives in developing advanced materials (Szlachcic et al., 2017).

The versatility of 1-(2-Fluoroethyl)-1H-pyrazol-3-amine hydrochloride is further evident in the synthesis of fluorinated pyrazoles for medicinal and agricultural chemistry. Through a process involving the activation by treatment with a Lewis acid, these compounds allow for the introduction of the fluoro(trifluoromethoxy)methyl group onto arenes and heterocycles, highlighting their significance in creating novel compounds with potential application in drug development and agrochemistry (Schmitt et al., 2017).